Cas no 1805969-41-8 (3-Amino-4,6-dichloro-2-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4,6-dichloro-2-(difluoromethyl)pyridine
• CAS No: 1805969-41-8
• MF: C₆H₄Cl₂F₂N₂
• MW: 213.012166023254
• CID: 4849532
• Update Time: 2025-05-21

3-Amino-4,6-dichloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,6-dichloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Cl2F2N2/c7-2-1-3(8)12-5(4(2)11)6(9)10/h1,6H,11H2
• InChI Key： JHGFFLDISZNSOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)F)C=1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4,6-dichloro-2-(difluoromethyl)pyridine

3-Amino-4,6-Dichloro-2-(Difluoromethyl)Pyridine: A Comprehensive Overview

3-Amino-4,6-dichloro-2-(difluoromethyl)pyridine, also known by its CAS number 1805969-41-8, is a synthetic organic compound with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with an amino group at position 3, chlorine atoms at positions 4 and 6, and a difluoromethyl group at position 2. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 3-amino-4,6-dichloro-2-(difluoromethyl)pyridine involves a series of carefully designed reactions. Researchers have employed various methodologies to construct the pyridine ring and introduce the substituents. One common approach is the nucleophilic substitution reaction, where the amino group is introduced via an amide intermediate. The chlorine atoms are typically introduced through electrophilic substitution or via pre-existing chlorinated precursors. The difluoromethyl group is added using fluorination techniques, such as the use of diiododifluoromethane (I₂CF₂) as a fluorinating agent under appropriate conditions.

The chemical structure of 3-amino-4,6-dichloro-2-(difluoromethyl)pyridine plays a crucial role in its reactivity and functionality. The amino group at position 3 imparts nucleophilic character to the molecule, making it suitable for reactions involving electrophilic species. The two chlorine atoms at positions 4 and 6 contribute to the molecule's electron-withdrawing effects, which can influence its stability and reactivity. The difluoromethyl group at position 2 introduces fluorine atoms into the structure, which are known for their strong electronegativity and ability to enhance certain chemical properties such as lipophilicity and bioavailability.

In recent years, there has been growing interest in exploring the biological activities of 3-amino-4,6-dichloro-2-(difluoromethyl)pyridine. Studies have shown that this compound exhibits potential antifungal and antibacterial properties due to its ability to inhibit key enzymes involved in microbial growth. For instance, research conducted by Smith et al. (2023) demonstrated that this compound effectively inhibits the activity of cytochrome P450 enzymes in fungal pathogens, making it a promising candidate for antifungal drug development.

Beyond its biological applications, 3-amino-4,6-dichloro-2-(difluoromethyl)pyridine has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). A study by Lee et al. (2023) highlighted its role as a building block for constructing MOFs with high surface area and exceptional catalytic activity for gas adsorption applications.

The environmental impact of 3-amino-4,6-dichloro-2-(difluoromethyl)pyridine is another area of active research. Given its fluorinated nature, concerns have been raised about its persistence in the environment and potential bioaccumulation. However, recent studies by Green et al. (2023) suggest that under certain conditions, this compound undergoes rapid degradation via hydrolysis pathways when exposed to sunlight or aqueous environments containing natural organic matter.

In conclusion, 3-amino-4,6-dichloro-2-(difluoromethyl)pyridine, with its CAS number 1805969-41-8, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in pharmaceuticals